S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate

• Molecular Formula: C20H14N2OS2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate
• InChI: InChI=1S/C20H14N2OS2/c23-19(16-12-7-13-24-16)25-20-21-17(14-8-3-1-4-9-14)18(22-20)15-10-5-2-6-11-15/h1-13H,(H,21,22)
• InChI Key: ACNQOTRADIFHKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(N2)SC(=O)C3=CC=CS3)C4=CC=CC=C4

Description

S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate: is a complex organic compound that features a unique combination of imidazole and thiophene moieties. The imidazole ring is known for its broad range of chemical and biological properties, while the thiophene ring is a sulfur-containing heterocycle that is often used in the synthesis of pharmaceuticals and organic materials .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate typically involves multi-step organic reactions. The reaction conditions often require the use of catalysts such as erbium triflate to achieve high yields .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into thiols or other reduced forms.

Substitution: The imidazole and thiophene rings can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and acids can facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while substitution reactions can introduce various functional groups onto the imidazole or thiophene rings .

Scientific Research Applications

Chemistry: In chemistry, S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown promise in biological research due to its potential antimicrobial and anticancer properties. Studies have indicated that derivatives of this compound can inhibit the growth of various bacterial and cancer cell lines .

Medicine: In medicine, this compound is being investigated for its potential as a therapeutic agent. Its ability to interact with biological targets makes it a candidate for drug development .

Industry: In the industrial sector, the compound is used in the development of advanced materials, including organic semiconductors and conductive polymers. Its unique electronic properties make it suitable for applications in electronics and optoelectronics .

Mechanism of Action

The mechanism of action of S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions and enzymes, affecting their activity. The thiophene moiety can participate in electron transfer reactions, influencing the compound’s overall reactivity . These interactions can modulate various biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

• 4-(4,5-diphenyl-1H-imidazol-2-yl)phenol
• 2-(4,5-diphenyl-1H-imidazol-1-yl)propanoic acid
• 6-substituted-3-(4,5-diphenyl-1H-imidazol-2-yl)-2-(4-substituted phenoxy) quinoline

Uniqueness: S-(4,5-diphenyl-1H-imidazol-2-yl) thiophene-2-carbothioate stands out due to its combination of imidazole and thiophene rings, which confer unique chemical and biological properties. This dual functionality allows for a broader range of applications compared to similar compounds .